![molecular formula C10H15NO2 B1607368 alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol CAS No. 4397-15-3](/img/structure/B1607368.png)
alpha-[[(2-Hydroxyethyl)amino]methyl]benzyl alcohol
Cat. No. B1607368
M. Wt: 181.23 g/mol
InChI Key: LHUDRSNXNPORPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:10]([OH:11])[CH2:12][NH2:13].[CH2:1]1[CH:2]([c:3]2[cH:4][cH:5][cH:6][cH:7][cH:8]2)[O:9]1.[OH2:14]>>[CH2:1]([CH:2]([c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1)[OH:9])[NH:13][CH2:12][CH2:10][OH:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(C2CO2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCCNCC(O)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
